Cas no 849415-41-4 (3-(bromomethyl)-1,2,5-oxadiazole)

3-(bromomethyl)-1,2,5-oxadiazole structure
849415-41-4 structure
Product Name:3-(bromomethyl)-1,2,5-oxadiazole
CAS No:849415-41-4
MF:C3H3BrN2O
MW:162.972719430923
MDL:MFCD23704083
CID:1834821
PubChem ID:59217410
Update Time:2025-04-21

3-(bromomethyl)-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-1,2,5-oxadiazole
    • EN300-817788
    • CS-0078975
    • SCHEMBL13090829
    • D73995
    • 849415-41-4
    • MDL: MFCD23704083
    • Inchi: 1S/C3H3BrN2O/c4-1-3-2-5-7-6-3/h2H,1H2
    • InChI Key: ZLSXOKCLGJHIKN-UHFFFAOYSA-N
    • SMILES: BrCC1C=NON=1

Computed Properties

  • Exact Mass: 161.94288g/mol
  • Monoisotopic Mass: 161.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 60.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.9Ų

3-(bromomethyl)-1,2,5-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AX23332-10g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
10g
$4820.00 2024-04-19
1PlusChem
1P01DTB8-50mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
50mg
$354.00 2024-04-21
1PlusChem
1P01DTB8-100mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
100mg
$515.00 2024-04-21
1PlusChem
1P01DTB8-250mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
250mg
$710.00 2024-04-21
1PlusChem
1P01DTB8-500mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
500mg
$1081.00 2024-04-21
1PlusChem
1P01DTB8-1g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
1g
$1369.00 2024-04-21
1PlusChem
1P01DTB8-2.5g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
2.5g
$2622.00 2024-04-21
1PlusChem
1P01DTB8-5g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
5g
$3851.00 2024-04-21
1PlusChem
1P01DTB8-10g
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
10g
$5680.00 2024-04-21
A2B Chem LLC
AX23332-50mg
3-(BROMOMETHYL)-1,2,5-OXADIAZOLE
849415-41-4 95%
50mg
$293.00 2024-04-19
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd